Cas no 904827-01-6 (4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol)

• Product Name: 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol
• CAS No: 904827-01-6
• MF: C₁₈H₁₉N₇O₃
• MW: 381.388562440872
• CID: 5494243
• PubChem ID: 7192969
• Update Time: 2025-06-14

4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol Chemical and Physical Properties

Names and Identifiers

• VU0499896-1
• 4-{4-[6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}phenol
• F2803-0181
• 4-(4-(6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)phenol
• 904827-01-6
• 4-[4-[6-methyl-2-(4-nitropyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]phenol
• AKOS005003414
• CCG-193168
• 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol

• Inchi： 1S/C18H19N7O3/c1-13-10-17(21-18(20-13)24-12-15(11-19-24)25(27)28)23-8-6-22(7-9-23)14-2-4-16(26)5-3-14/h2-5,10-12,26H,6-9H2,1H3
• InChI Key： SEZFOTZJLYNVMK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1CCN(C2C=C(C)N=C(N3C=C(C=N3)[N+](=O)[O-])N=2)CC1

Computed Properties

• Exact Mass: 381.15493749g/mol
• Monoisotopic Mass: 381.15493749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol

Recent Advances in the Study of 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol (CAS: 904827-01-6)

The compound 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol (CAS: 904827-01-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have focused on the synthesis and optimization of 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.

Pharmacological investigations have revealed that 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol exhibits promising activity against a range of biological targets. In vitro studies have demonstrated its efficacy in inhibiting specific enzymes and receptors, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. The compound's selectivity and potency make it a valuable candidate for further drug development.

Mechanistic studies have provided insights into the molecular interactions of 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol with its targets. Computational modeling and molecular docking simulations have been utilized to predict binding affinities and identify key residues involved in the interaction. These findings have been corroborated by experimental data, highlighting the compound's potential as a lead molecule for therapeutic intervention.

In addition to its pharmacological properties, recent research has explored the pharmacokinetic profile of 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol. Studies in animal models have assessed its absorption, distribution, metabolism, and excretion (ADME) characteristics, providing valuable data for future clinical trials. The compound has shown favorable bioavailability and a manageable toxicity profile, further supporting its development as a drug candidate.

Despite these promising findings, challenges remain in the development of 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol. Issues such as solubility, stability, and potential off-target effects need to be addressed to optimize its therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these hurdles.

In conclusion, 4-{4-6-methyl-2-(4-nitro-1H-pyrazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}phenol (CAS: 904827-01-6) represents a promising compound with significant therapeutic potential. Continued research and development efforts are essential to fully realize its benefits and bring it closer to clinical application. This briefing underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.